4-(2-Thienyl)-2-thiazolylmethanol

• Molecular Formula: C8H7NOS2
• Molecular Weight: 197.3 g/mol
• IUPAC Name: (4-thiophen-2-yl-1,3-thiazol-2-yl)methanol
• InChI: InChI=1S/C8H7NOS2/c10-4-8-9-6(5-12-8)7-2-1-3-11-7/h1-3,5,10H,4H2
• InChI Key: VWPSTPSGTWVLJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CSC(=N2)CO

Description

4-(2-Thienyl)-2-thiazolylmethanol is a useful research compound. Its molecular formula is C8H7NOS2 and its molecular weight is 197.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methanol (1.5 ml) in tetrahydrofuran (2 ml) was added dropwise to a stirred and refluxed mixture of ethyl 4-(2-thienyl)-2-thiazolecarboxylate (1.36 g), sodium borohydride (0.35 g) and tetrahydrofuran (15 ml). After refluxing for 1 h, the reaction mixture was poured into water, acidified with 1N HCl and extracted with ethyl acetate. The ethyl acetate layer was washed with water, dried (MgSO4), and concentrated to give 4-(2-thienyl)-2-thiazolylmethanol (0.92 g, 82%). Recrystallization from ethyl acetate-hexane gave colorless prisms, mp 113-114° C.